2-({2-[(4-Methylbenzyl)amino]-2-oxoethyl}sulfinyl)acetic acid

• IUPAC Name: 2-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]sulfinylacetic acid
• InChI: InChI=1S/C12H15NO4S/c1-9-2-4-10(5-3-9)6-13-11(14)7-18(17)8-12(15)16/h2-5H,6-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key: CUWXNCKFXYYJLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CS(=O)CC(=O)O
• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol

Description

“2-({2-[(4-Methylbenzyl)amino]-2-oxoethyl}sulfinyl)acetic acid” is a chemical compound with the empirical formula C11H13NO3S. It is a solid substance and is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the SMILES string O=C (CSCC (O)=O)NC (C=C1)=CC=C1C. This indicates that the compound contains a sulfinyl group attached to an acetic acid moiety, with a methylbenzylamino group also attached to the sulfinyl group.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 253.32. It is a solid substance.

Mechanism of Action

2-({2-[(4-Methylbenzyl)amino]-2-oxoethyl}sulfinyl)acetic acid works by inhibiting the carnitine biosynthesis pathway, which is involved in the transport of fatty acids into the mitochondria for energy production. This leads to an increase in glucose metabolism and a decrease in fatty acid metabolism, which can improve the efficiency of energy production in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including increased oxygen uptake, improved endurance, and decreased levels of lactate in the blood. It may also have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

2-({2-[(4-Methylbenzyl)amino]-2-oxoethyl}sulfinyl)acetic acid has been used in a number of laboratory experiments to investigate its effects on various physiological systems. Its advantages include its well-defined mechanism of action and its ability to improve energy metabolism. However, its use is limited by its potential to interfere with other metabolic pathways and its potential to cause adverse effects in some individuals.

Future Directions

There are a number of future directions for research on 2-({2-[(4-Methylbenzyl)amino]-2-oxoethyl}sulfinyl)acetic acid, including its potential use in the treatment of cardiovascular disease, neurodegenerative disorders, and sports-related injuries. Additional studies are needed to fully understand its mechanism of action and its potential benefits and risks.

Synthesis Methods

2-({2-[(4-Methylbenzyl)amino]-2-oxoethyl}sulfinyl)acetic acid is synthesized by reacting 2-(2-methylhydrazino)acetic acid with ethylene oxide. The resulting product is then reacted with sulfuric acid to form the sulfinyl derivative, which is subsequently treated with sodium hydroxide to form this compound.

Scientific Research Applications

2-({2-[(4-Methylbenzyl)amino]-2-oxoethyl}sulfinyl)acetic acid has been the subject of extensive scientific research, particularly in the fields of cardiology and sports medicine. Studies have shown that this compound can improve the function of the heart and blood vessels, and may also have neuroprotective and anti-inflammatory effects.